3-(2,2-Dimethylpropanoyl)benzoic acid

• CAS RN: 213598-04-0
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24g/mol
• IUPAC Name: 3-(2,2-dimethylpropanoyl)benzoic acid
• InChI: InChI=1S/C12H14O3/c1-12(2,3)10(13)8-5-4-6-9(7-8)11(14)15/h4-7H,1-3H3,(H,14,15)
• InChI Key: ZSIVSNFWFIGKJR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)C1=CC(=CC=C1)C(=O)O

Description

3-(2,2-Dimethylpropanoyl)benzoic acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3-Pivaloylbenzyl alcohol (0.80 g, 4.16 mmol) was dissolved in dioxane (20 ml). A solution of KOH (0.35 g, 6.30 mmol) in water (5 ml) was added followed by KMnO4 (145 g, 9.17 mmol). The mixture was stirred at room temperature over the weekend. The solution was filtered through Celite and extracted with ether. The aqueous phase was acidified with dil. HCl and extracted with ether (3×50 ml). The organic layer was dried over magnesium sulphate and concentrated in vacuo to afford the title compound as a white solid (0.80 g).